Cas no 83823-18-1 (2H-1-Benzopyran-3-carboxamide,N-butyl-)

• Product name: 2H-1-Benzopyran-3-carboxamide,N-butyl-
• CAS No: 83823-18-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 730574
• PubChem ID: 55155

2H-1-Benzopyran-3-carboxamide,N-butyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide,N-butyl-
• N-butyl-2H-chromene-3-carboxamide
• DTXSID80232721
• AKOS002053585
• 2H-1-BENZOPYRAN-3-CARBOXAMIDE, N-BUTYL-
• BRN 4442033
• N-Butyl-2H-1-benzopyran-3-carboxamide
• 83823-18-1

• Inchi： InChI=1S/C14H17NO2/c1-2-3-8-15-14(16)12-9-11-6-4-5-7-13(11)17-10-12/h4-7,9H,2-3,8,10H2,1H3,(H,15,16)
• InChI Key： XDLFBDPWFMTIOW-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)C1=CC2=CC=CC=C2OC1

Computed Properties

• Exact Mass: 231.125929
• Monoisotopic Mass: 231.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2.5

Experimental Properties

• Density: 1.111
• Boiling Point: 434.6°C at 760 mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.55